![molecular formula C22H20ClN3O2S B4840198 2-(4-biphenylylacetyl)-N-(5-chloro-2-methoxyphenyl)hydrazinecarbothioamide](/img/structure/B4840198.png)
2-(4-biphenylylacetyl)-N-(5-chloro-2-methoxyphenyl)hydrazinecarbothioamide
Overview
Description
2-(4-biphenylylacetyl)-N-(5-chloro-2-methoxyphenyl)hydrazinecarbothioamide, also known as BPH-715, is a synthetic compound that has shown potential as a therapeutic agent in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2-(4-biphenylylacetyl)-N-(5-chloro-2-methoxyphenyl)hydrazinecarbothioamide is not fully understood. However, studies have suggested that it may act by inhibiting various signaling pathways, such as the PI3K/Akt and NF-κB pathways. This compound has also been shown to induce apoptosis by activating caspase-3 and -9.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the expression of various oncogenes and induce the expression of tumor suppressor genes. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity by increasing the expression of insulin receptor substrate-1 (IRS-1) and glucose transporter-4 (GLUT4).
Advantages and Limitations for Lab Experiments
2-(4-biphenylylacetyl)-N-(5-chloro-2-methoxyphenyl)hydrazinecarbothioamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has shown potential as a therapeutic agent in various diseases, making it a valuable tool for drug discovery and development. However, this compound also has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic effects. Additionally, its toxicity and pharmacokinetics have not been fully characterized, which limits its clinical application.
Future Directions
There are several future directions for 2-(4-biphenylylacetyl)-N-(5-chloro-2-methoxyphenyl)hydrazinecarbothioamide research. First, further studies are needed to fully understand its mechanism of action and optimize its therapeutic effects. Second, studies are needed to characterize its toxicity and pharmacokinetics to determine its safety and efficacy in clinical trials. Third, studies are needed to evaluate its potential as a therapeutic agent in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Fourth, studies are needed to develop new synthetic analogs of this compound with improved therapeutic properties. Finally, studies are needed to develop new methods for delivering this compound to target tissues, such as nanoparticles and liposomes.
Scientific Research Applications
2-(4-biphenylylacetyl)-N-(5-chloro-2-methoxyphenyl)hydrazinecarbothioamide has been studied for its potential therapeutic effects in various diseases, including cancer, inflammation, and diabetes. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. Inflammation research has demonstrated that this compound can reduce the production of inflammatory cytokines and inhibit the activation of NF-κB. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity.
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[[2-(4-phenylphenyl)acetyl]amino]thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClN3O2S/c1-28-20-12-11-18(23)14-19(20)24-22(29)26-25-21(27)13-15-7-9-17(10-8-15)16-5-3-2-4-6-16/h2-12,14H,13H2,1H3,(H,25,27)(H2,24,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCBIIPUPWGHOAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=S)NNC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.